Cas no 893982-50-8 (butyl 4-(2-{1-(diethylcarbamoyl)methyl-1H-indol-3-yl}-2-oxoacetamido)benzoate)

• Product Name: butyl 4-(2-{1-(diethylcarbamoyl)methyl-1H-indol-3-yl}-2-oxoacetamido)benzoate
• CAS No: 893982-50-8
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 6265567
• PubChem ID: 18562292
• Update Time: 2025-10-05

butyl 4-(2-{1-(diethylcarbamoyl)methyl-1H-indol-3-yl}-2-oxoacetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• butyl 4-(2-{1-(diethylcarbamoyl)methyl-1H-indol-3-yl}-2-oxoacetamido)benzoate
• butyl 4-[[2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetyl]amino]benzoate
• butyl 4-(2-{1-[(diethylcarbamoyl)methyl]-1H-indol-3-yl}-2-oxoacetamido)benzoate
• 893982-50-8
• butyl 4-(2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamido)benzoate
• F2001-0142
• AKOS024619136

• Inchi： 1S/C27H31N3O5/c1-4-7-16-35-27(34)19-12-14-20(15-13-19)28-26(33)25(32)22-17-30(18-24(31)29(5-2)6-3)23-11-9-8-10-21(22)23/h8-15,17H,4-7,16,18H2,1-3H3,(H,28,33)
• InChI Key： KWYBTDZFNWLJSZ-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NC2C=CC(C(=O)OCCCC)=CC=2)=O)=O)C2C=CC=CC1=2)N(CC)CC

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 97.7Ų

Additional information on butyl 4-(2-{1-(diethylcarbamoyl)methyl-1H-indol-3-yl}-2-oxoacetamido)benzoate

Butyl 4-(2-{1-(Diethylcarbamoyl)methyl-1H-indol-3-yl}-2-oxoacetamido)benzoate: A Comprehensive Overview

The compound with CAS No. 893982-50-8, commonly referred to as butyl 4-(2-{1-(diethylcarbamoyl)methyl-1H-indol-3-yl}-2-oxoacetamido)benzoate, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its intricate structure, which combines elements of indole derivatives, carbamoyl groups, and benzoate esters. Recent studies have highlighted its potential applications in drug delivery systems and as a precursor for advanced materials.

The molecular structure of this compound is characterized by a benzoate ester group attached to a substituted indole moiety. The indole ring is further modified with a diethylcarbamoyl methyl group, which introduces additional functional groups that can influence the compound's chemical reactivity and biological activity. This structural complexity makes it an attractive candidate for researchers exploring novel therapeutic agents and advanced materials.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and esterification reactions. The use of diethylcarbamoyl groups in the synthesis process not only enhances the stability of the molecule but also introduces potential sites for further functionalization. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for large-scale applications.

The biological activity of butyl 4-(2-{1-(diethylcarbamoyl)methyl-1H-indol-3-yl}-2-oxoacetamido)benzoate has been a focal point of recent research. Studies have demonstrated that this compound exhibits significant antioxidant properties, which could be harnessed in the development of skincare products or as additives in food preservation. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensors.

In the context of drug delivery, this compound's unique structure allows it to serve as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Researchers have explored its potential as a component in lipid-based nanoparticles, where it can stabilize drug payloads and improve their targeting efficiency. Furthermore, its biocompatibility has been validated in preliminary in vitro studies, suggesting its suitability for biomedical applications.

The application of computational chemistry tools has provided deeper insights into the electronic properties and molecular interactions of this compound. Density functional theory (DFT) calculations have revealed that the diethylcarbamoyl group plays a crucial role in modulating the electronic environment of the indole ring, which could be exploited for designing molecules with tailored electronic properties. These findings underscore the importance of understanding the relationship between molecular structure and functionality in organic compounds.

In conclusion, butyl 4-(2-{1-(diethylcarbamoyl)methyl-1H-indol-3-yl}-2-oxoacetamido)benzoate represents a versatile platform for exploring new chemical entities with diverse applications. Its intricate structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a promising candidate for future innovations in pharmaceuticals, materials science, and beyond.